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Compound of Interest

Compound Name: Kanosamine hydrochloride

Cat. No.: B035946 Get Quote

Essential Safety and Handling Guide for
Kanosamine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for handling

Kanosamine hydrochloride in a laboratory setting. It includes detailed operational procedures

and disposal plans to ensure the safe and effective use of this compound.

Chemical and Physical Properties
Kanosamine hydrochloride is an aminoshikimate pathway intermediate and an antibiotic.[1]

[2][3][4] Understanding its properties is the first step toward safe handling.
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Property Value

CAS Number 57649-10-2[1][5]

Molecular Formula C₆H₁₃NO₅ · HCl[1]

Molecular Weight 215.63 g/mol [1]

Appearance Crystalline solid[6]

Solubility

Soluble in water (approx. 10 mg/ml in PBS, pH

7.2), ethanol (approx. 5 mg/ml), DMSO (approx.

25 mg/ml), and DMF (approx. 25 mg/ml).[6]

Storage
Store at -20°C.[6] The product is stable for at

least four years under these conditions.[6]

Purity ≥98%[6]

Hazard Identification and Personal Protective
Equipment (PPE)
According to the Safety Data Sheet (SDS), Kanosamine hydrochloride is not classified as a

hazardous substance under the Globally Harmonized System (GHS).[5] It has no assigned

hazard pictograms, signal words, or hazard statements.[5] However, it is recommended to

handle all chemicals with caution.[5] One supplier suggests that the material should be

considered hazardous until further information is available.[6]

The following table summarizes the recommended PPE for handling Kanosamine
hydrochloride.
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PPE Category Recommended Equipment

Eye Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[7]

Hand Protection

The glove material has to be impermeable and

resistant to the product.[5] Due to a lack of

specific testing, no definitive recommendation

for glove material can be given.[5] It is advisable

to wear appropriate protective gloves to prevent

skin exposure.[7]

Body Protection

Wear appropriate protective clothing to prevent

skin exposure.[7] A standard laboratory coat is

recommended.

Respiratory

Not required under normal handling conditions.

[5] If dust formation is likely, use a

NIOSH/MSHA or European Standard EN 149

approved respirator.[7]

Operational Plan for Safe Handling
Following a structured workflow is crucial for maintaining safety in the laboratory.
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Workflow for Handling Kanosamine Hydrochloride

Preparation

Handling

Cleanup & Disposal

1. Review Safety Data Sheet (SDS)

2. Gather Required PPE

3. Prepare a clean, designated workspace.
Ensure eyewash and safety shower are accessible.

4. Weigh the required amount of Kanosamine hydrochloride.
Avoid generating dust.

Proceed when ready

5. Dissolve in an appropriate solvent.
Purge with inert gas if preparing a stock solution.

6. Conduct the experiment following the established protocol.

7. Clean and decontaminate the workspace and any used equipment.

After experiment

8. Dispose of waste according to regulations.

9. Return the remaining product to storage at -20°C.

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of Kanosamine hydrochloride in a laboratory setting.
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Experimental Protocol: Preparation of a Stock
Solution
This protocol details the steps for preparing a stock solution of Kanosamine hydrochloride.

Preparation: Before starting, ensure you are wearing the appropriate PPE as outlined in the

table above. Work in a clean, designated area.

Weighing: Carefully weigh the desired amount of the crystalline solid Kanosamine
hydrochloride.

Dissolving:

For organic solvents (e.g., DMSO, DMF, ethanol), dissolve the weighed solid in the solvent

of choice. It is recommended to purge the solution with an inert gas.[6]

For aqueous solutions, Kanosamine hydrochloride can be directly dissolved in aqueous

buffers like PBS (pH 7.2).[6]

Storage of Solution: It is not recommended to store aqueous solutions for more than one

day.[6] For stock solutions in organic solvents, store appropriately based on experimental

needs, considering the stability of the compound in the chosen solvent.

Disposal Plan
Proper disposal of chemical waste is essential for laboratory safety and environmental

protection.

Small Quantities: Smaller quantities of Kanosamine hydrochloride can be disposed of with

household waste, according to the SDS.[5] However, it is crucial to adhere to your

institution's specific guidelines, which may be more stringent.

Large Quantities: Disposal of larger quantities must be made according to official regulations.

[5] This typically involves collecting the waste in a designated, labeled container for chemical

waste pickup.

Uncleaned Packaging: Dispose of uncleaned packaging according to official regulations.[5]
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Always consult your institution's Environmental Health and Safety (EHS) department for

specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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